Cas no 2876-24-6 (Phenazine, 1-nitro-)
Phenazine, 1-nitro- structure
Product Name:Phenazine, 1-nitro-
CAS No:2876-24-6
MF:C12H7N3O2
MW:225.202882051468
CID:288465
PubChem ID:160658
Update Time:2025-04-19
Phenazine, 1-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Phenazine, 1-nitro-
- 1-Nitrophenazine
- AKOS040764612
- nitrophenazine
- UNII-FDA3BAA5PU
- BEDXVQSNPCSGHA-UHFFFAOYSA-
- InChI=1/C12H7N3O2/c16-15(17)11-7-3-6-10-12(11)14-9-5-2-1-4-8(9)13-10/h1-7H
- 2876-24-6
- FDA3BAA5PU
- CCRIS 3014
- DTXSID70182943
- SCHEMBL8477858
-
- Inchi： 1S/C12H7N3O2/c16-15(17)11-7-3-6-10-12(11)14-9-5-2-1-4-8(9)13-10/h1-7H
- InChI Key： BEDXVQSNPCSGHA-UHFFFAOYSA-N
- SMILES： [O-][N+](C1=CC=CC2C1=NC1C=CC=CC=1N=2)=O
Computed Properties
- Exact Mass: 225.05391
- Monoisotopic Mass: 225.054
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 71.6Ų
Experimental Properties
- Density: 1.444
- Boiling Point: 436°Cat760mmHg
- Flash Point: 217.5°C
- Refractive Index: 1.767
- PSA: 68.92
Phenazine, 1-nitro- Related Literature
-
1. Photochemical reactions of primary amines on nitrophenazinesAngelo Albini,Gian Franco Bettinetti,Elisa Fasani,Giovanna Minoli J. Chem. Soc. Perkin Trans. 1 1978 299
-
2. Index of subjects, 1942
-
3. Formula index
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